Cas no 2172629-07-9 (3-cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid)

• Product Name: 3-cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid
• CAS No: 2172629-07-9
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6320726
• PubChem ID: 165824663
• Update Time: 2025-11-01

3-cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid
• 2172629-07-9
• EN300-1530527
• 3-cyclopropyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]propanoic acid

• Inchi： 1S/C26H28N2O5/c1-16(25(31)28-23(14-24(29)30)17-10-11-17)12-13-27-26(32)33-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,12,17,22-23H,10-11,13-15H2,1H3,(H,27,32)(H,28,31)(H,29,30)/b16-12+
• InChI Key： XVZWDNTVGQXICT-FOWTUZBSSA-N
• SMILES： OC(CC(C1CC1)NC(/C(/C)=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid

Recent Advances in the Study of 3-cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid (CAS: 2172629-07-9)

The compound 3-cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid (CAS: 2172629-07-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protected amino acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of the synthetic pathway for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that utilizes solid-phase peptide synthesis (SPPS) techniques. The incorporation of the Fmoc group not only facilitates the protection of the amino functionality but also enhances the compound's stability during the synthesis process. This advancement has significantly improved the scalability and reproducibility of the production of 3-cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid, making it more accessible for further research and development.

In addition to its synthetic utility, the biological activity of this compound has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in inflammatory responses. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest potential applications in the development of novel anti-inflammatory agents, although further in vivo studies are required to validate these effects.

Another promising avenue of research involves the use of 3-cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid as a precursor for the synthesis of peptide-based therapeutics. Its structural versatility allows for the incorporation into larger peptide chains, where it can impart unique conformational and functional properties. Recent work published in ACS Chemical Biology (2024) highlighted its role in the design of peptidomimetics targeting G-protein-coupled receptors (GPCRs), a class of receptors that are critical in numerous physiological processes and are common targets for drug development.

Despite these advancements, challenges remain in the full characterization and application of this compound. Issues such as its pharmacokinetic properties, bioavailability, and potential toxicity need to be thoroughly investigated. Ongoing research aims to address these gaps, with several collaborative efforts between academic institutions and pharmaceutical companies underway. For instance, a recent partnership between a leading university and a biotech firm has been announced to explore the compound's potential in oncology, leveraging its unique chemical properties to target cancer-specific pathways.

In conclusion, 3-cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid (CAS: 2172629-07-9) represents a promising candidate in the realm of chemical biology and drug discovery. Its synthetic accessibility, biological activity, and versatility as a building block for peptide-based therapeutics underscore its potential. Future research will likely focus on expanding its applications, optimizing its pharmacological profile, and translating these findings into clinically relevant therapies. As the field progresses, this compound may well emerge as a cornerstone in the development of next-generation pharmaceuticals.